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Compound of Interest

Compound Name: 9-Aminoanthracene

Cat. No.: B1202694 Get Quote

An In-Depth Technical Guide to 9-Aminoanthracene for Researchers and Drug Development

Professionals

Introduction
9-Aminoanthracene is an aromatic organic compound with the chemical formula C₁₄H₁₁N.

Structurally, it consists of an anthracene core with an amino group substituted at the 9-position.

This compound is of significant interest to researchers in chemistry, materials science, and

biomedicine due to its distinct fluorescent properties. It typically appears as a solid at room

temperature and is soluble in various organic solvents.[1] Its primary application lies in its use

as a fluorescent probe and for bioimaging, owing to its ability to emit green fluorescence.[2][3]

This guide provides a comprehensive overview of 9-Aminoanthracene, including its chemical

and physical properties, synthesis, experimental protocols, and key applications relevant to

scientific research and development.

Chemical and Physical Properties
9-Aminoanthracene is characterized by a range of physicochemical properties that are crucial

for its application, particularly in fluorescence-based assays and organic electronics.[1]
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Property Value Reference(s)

CAS Number 779-03-3 [2][3]

Molecular Formula C₁₄H₁₁N [2][3]

Molecular Weight 193.24 g/mol [2][3]

Appearance
Yellow to brown to dark green

powder/crystal
[1]

Solubility

Soluble in organic solvents

(e.g., ethanol, acetone); limited

solubility in water.

[1]

Fluorescence Emission Green [2][3]

Absorption Maximum (λₘₐₓ) 420 nm (in Methanol) [2][3]

Emission Maximum (λₑₘ) 510 nm (in Methanol) [2]

Fluorescence Quantum Yield 19% (in Methanol) [2]

Synthesis and Chemical Reactions
The synthesis of 9-Aminoanthracene is most commonly achieved through the reduction of 9-

nitroanthracene. The compound's amino group allows for further chemical modifications and

reactions.

Synthesis of 9-Aminoanthracene
A standard laboratory procedure for the synthesis of 9-Aminoanthracene involves the

reduction of 9-nitroanthracene using a slurry of tin(II) chloride (SnCl₂) and concentrated

hydrochloric acid (HCl) in acetic acid under thermal conditions.[2][4] This method has been

reported to yield the product with high purity (>99%) and a yield of approximately 69%.[2]
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Caption: Synthesis of 9-Aminoanthracene via reduction of 9-nitroanthracene.

Key Chemical Reactions: Oxidation and Dimerization
9-Aminoanthracene is susceptible to auto-oxidation, particularly in the presence of oxygen,

which leads to the formation of the non-fluorescent anthraquinone monoimine (AQNH).[2][3]

Additionally, under UV irradiation (e.g., at 365 nm), it can undergo a [4+4] cycloaddition to form

a dimer.[2][3] These two competing reactions are critical to consider when using 9-
Aminoanthracene as a fluorescent probe, as they can lead to the quenching of its

fluorescence.
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Caption: Competing oxidation and dimerization pathways of 9-Aminoanthracene.

Experimental Protocols
Detailed methodologies are essential for the effective use of 9-Aminoanthracene in a research

setting.

Synthesis of 9-Anthrylammonium Chloride (9AAH⁺·Cl⁻)
The protonated form of 9-Aminoanthracene can be synthesized to improve its stability,

particularly against oxidation.

Methodology:

Dissolve 193 mg (1.00 mmol) of 9-Aminoanthracene in 16 mL of chloroform (CHCl₃) in a

100 mL round-bottom flask.[2]

Stir the solution at 0°C for 10 minutes.[2]

Add 1.0 mL of concentrated HCl (12.0 mmol) to the solution at 0°C over 2 minutes.[2]

Stir the resulting suspension for an additional 10 minutes.[2]

Filter the pale red solid using a glass filter, washing sequentially with concentrated HCl (2 x 6

mL) and CHCl₃ (2 x 5 mL) until the filtrate is colorless.[2]
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Wash the final solid with an additional 2 mL of concentrated HCl to yield 9-anthrylammonium

chloride.[2]

Protocol for Bioimaging and Staining
9-Aminoanthracene can be used as a fluorescent stain for various biological and organic

samples. The green fluorescence can be maintained by performing the staining under acidic

and hypoxic conditions.[2]

Start

Prepare sample on slide
(e.g., tissue section, protein spot)

Spray staining solution
onto the dried sample

Prepare 1.0 x 10⁻³ mM 9-AA
solution in Methanol

Allow Methanol to completely evaporate

Image under microscope
(Excitation: 420 nm, Filter: 460-495 nm)

End

Click to download full resolution via product page

Caption: Experimental workflow for staining with 9-Aminoanthracene.
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Methodology:

Prepare samples (e.g., deparaffinized tissue sections, organic compounds, or proteins) on

microscope slides and ensure they are dry.[3]

Prepare a 1.0 x 10⁻³ mM solution of 9-Aminoanthracene in methanol.[3]

Spray the solution onto the dried samples and allow the methanol to evaporate completely.

[3]

Observe the samples under a fluorescence microscope. Green-fluorescent areas can be

recorded using a 460–495 nm filter with an excitation wavelength of 420 nm.[3]

Monitoring Dimerization and Oxidation by ¹H NMR
Spectroscopy
This protocol allows for the real-time monitoring of the chemical stability of 9-
Aminoanthracene under different conditions.

Methodology:

Prepare a solution of 9-Aminoanthracene in deuterated methanol (MeOH-d₄) in an NMR

tube fitted with a J-Young valve.[2][3]

Record an initial ¹H NMR spectrum.

To monitor dimerization, irradiate the NMR tube with UV light at 365 nm and record spectra

at regular intervals (e.g., 1 and 3 hours).[2][3]

To monitor oxidation, bubble oxygen through the solution for 5 minutes, keep the tube in the

dark, and record spectra at subsequent time points (e.g., 24, 48, and 72 hours).[2][3]

Applications in Research and Drug Development
The unique properties of 9-Aminoanthracene make it a valuable tool in several scientific

domains.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubs.acs.org/doi/10.1021/acsomega.7b00711
https://www.benchchem.com/product/b1202694?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsomega.7b00711
https://pubs.acs.org/doi/10.1021/acsomega.7b00711
https://pubs.acs.org/doi/10.1021/acsomega.7b00711
https://www.benchchem.com/product/b1202694?utm_src=pdf-body
https://www.benchchem.com/product/b1202694?utm_src=pdf-body
https://www.benchchem.com/product/b1202694?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6641417/
https://pubs.acs.org/doi/10.1021/acsomega.7b00711
https://pmc.ncbi.nlm.nih.gov/articles/PMC6641417/
https://pubs.acs.org/doi/10.1021/acsomega.7b00711
https://pmc.ncbi.nlm.nih.gov/articles/PMC6641417/
https://pubs.acs.org/doi/10.1021/acsomega.7b00711
https://www.benchchem.com/product/b1202694?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluorescent Probe and Bioimaging: The most prominent application is its use as a

fluorescent probe for staining and visualizing organic compounds, proteins, and biological

tissues.[2][3] Its ability to emit green fluorescence allows for clear imaging in complex

biological samples.[2]

Organic Electronics: Due to its aromatic structure and ability to engage in π-π stacking

interactions, 9-Aminoanthracene is a candidate for use in the development of organic

electronic materials.[1]

Chemical Synthesis: The amino group provides a reactive site for further chemical synthesis,

allowing 9-Aminoanthracene to serve as a precursor for more complex molecules and

derivatives.[1]

Potential in Drug Discovery: While 9-Aminoanthracene itself is not a therapeutic agent,

related amino-anthracene derivatives, such as amino-anthraquinones, have been

investigated for a range of pharmacological activities, including anticancer, neuroprotective,

and antidepressant effects.[5][6] This suggests that the 9-Aminoanthracene scaffold could

be a valuable starting point for the design of novel therapeutic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [9-Aminoanthracene CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202694#9-aminoanthracene-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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